Cas no 871127-77-4 (6-(2,5-Difluorophenyl)-6-oxohexanoic acid)

• Product name: 6-(2,5-Difluorophenyl)-6-oxohexanoic acid
• CAS No: 871127-77-4
• MF: C₁₂H₁₂F₂O₃
• MW: 242.218690872192
• CID: 866986

6-(2,5-Difluorophenyl)-6-oxohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2,5-Difluorophenyl)-6-oxohexanoic acid

• Inchi： InChI=1S/C12H12F2O3/c13-8-5-6-10(14)9(7-8)11(15)3-1-2-4-12(16)17/h5-7H,1-4H2,(H,16,17)
• InChI Key： RYRPNTINJIILJU-UHFFFAOYSA-N
• SMILES： C(CCC(=O)O)CC(=O)C1=C(C=CC(=C1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6

Experimental Properties

• Density: 1.274
• Boiling Point: 391.7°C at 760 mmHg
• Flash Point: 190.7°C
• Refractive Index: 1.504